Cas no 1890080-58-6 (2-(2-Chloroquinolin-3-yl)propanoic acid)

• Product Name: 2-(2-Chloroquinolin-3-yl)propanoic acid
• CAS No: 1890080-58-6
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 5840710
• PubChem ID: 116985221
• Update Time: 2025-06-10

2-(2-Chloroquinolin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1993533
• 2-(2-chloroquinolin-3-yl)propanoic acid
• 1890080-58-6
• 2-(2-Chloroquinolin-3-yl)propanoic acid

• Inchi： 1S/C12H10ClNO2/c1-7(12(15)16)9-6-8-4-2-3-5-10(8)14-11(9)13/h2-7H,1H3,(H,15,16)
• InChI Key： XKEQIIBGCXKFAH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)C(C(=O)O)C

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2-Chloroquinolin-3-yl)propanoic acid

Comprehensive Overview of 2-(2-Chloroquinolin-3-yl)propanoic acid (CAS No. 1890080-58-6): Properties, Applications, and Research Insights

2-(2-Chloroquinolin-3-yl)propanoic acid (CAS No. 1890080-58-6) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework combines a chloroquinoline core with a propanoic acid side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzymes or receptors associated with inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 2-(2-Chloroquinolin-3-yl)propanoic acid has surged, driven by trends in precision medicine and sustainable agriculture. A common query in scientific forums is: "How does the chloro-substitution at the 2-position influence the compound's reactivity?" Studies suggest this modification enhances electrophilic properties, facilitating cross-coupling reactions pivotal for creating biologically active analogs. Additionally, its carboxylic acid group allows for further derivatization, aligning with the growing interest in structure-activity relationship (SAR) studies.

The compound's synthetic utility is another hot topic. For instance, its role in constructing quinoline-based scaffolds for fluorescence probes or catalysts is frequently cited. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity, a critical factor given its applications in high-throughput screening. Environmental considerations also arise; researchers increasingly seek green chemistry approaches to synthesize such intermediates, minimizing waste and energy use.

From a commercial perspective, 2-(2-Chloroquinolin-3-yl)propanoic acid is often sourced for custom synthesis projects. Its CAS No. 1890080-58-6 serves as a key identifier in procurement databases, reflecting its niche yet expanding market. FAQs like "What solvents optimize its stability during storage?" highlight practical concerns—anhydrous conditions and inert atmospheres are typically recommended to preserve its integrity.

Emerging applications in material science, such as designing organic semiconductors, further underscore its interdisciplinary relevance. As AI-driven molecular modeling accelerates compound optimization, derivatives of this chloroquinoline are being virtually screened for novel properties. This aligns with the broader shift toward computational chemistry in industrial R&D.

In summary, 2-(2-Chloroquinolin-3-yl)propanoic acid exemplifies how fine chemicals bridge fundamental research and industrial innovation. Its adaptability to diverse synthetic pathways and alignment with bio-based economy goals ensure sustained scientific and commercial interest. Future studies may explore its enantioselective synthesis or hybrid derivatives for multifunctional materials, answering yet-unaddressed questions in peer-reviewed literature.